Cas no 1187538-35-7 (Lapatinib (4-Methylbenzenesulfonate))

• Product Name: Lapatinib (4-Methylbenzenesulfonate)
• CAS No: 1187538-35-7
• MF: C₃₆H₃₄ClFN₄O₇S₂
• MW: 753.259169101715
• MDL: MFCD21090418
• CID: 5037101
• PubChem ID: 11679357
• Update Time: 2025-06-13

Lapatinib (4-Methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Lapatinib (4-Methylbenzenesulfonate)
• Lapatinib tosylate

• MDL： MFCD21090418
• Inchi： 1S/C29H26ClFN4O4S.C7H8O3S/c1-40(36,37)12-11-32-16-23-7-10-27(39-23)20-5-8-26-24(14-20)29(34-18-33-26)35-22-6-9-28(25(30)15-22)38-17-19-3-2-4-21(31)13-19;1-6-2-4-7(5-3-6)11(8,9)10/h2-10,13-15,18,32H,11-12,16-17H2,1H3,(H,33,34,35);2-5H,1H3,(H,8,9,10)
• InChI Key： OZDXXJABMOYNGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.N(C1C=CC(OCC2C=CC=C(F)C=2)=C(Cl)C=1)C1=NC=NC2=CC=C(C3=CC=C(CNCCS(=O)(=O)C)O3)C=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 12

Additional information on Lapatinib (4-Methylbenzenesulfonate)

Comprehensive Overview of Lapatinib (4-Methylbenzenesulfonate) (CAS No. 1187538-35-7): Mechanism, Applications, and Research Insights

Lapatinib (4-Methylbenzenesulfonate), identified by its CAS number 1187538-35-7, is a dual tyrosine kinase inhibitor with significant therapeutic potential in oncology. This compound, a salt form of Lapatinib, is designed to enhance solubility and bioavailability, addressing critical challenges in drug formulation. Its primary mechanism targets the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2), making it a cornerstone in the treatment of HER2-positive breast cancer. The 4-Methylbenzenesulfonate moiety plays a pivotal role in stabilizing the active pharmaceutical ingredient (API), ensuring consistent pharmacokinetic performance.

In recent years, the demand for targeted cancer therapies has surged, driven by the need for treatments with fewer side effects compared to traditional chemotherapy. Lapatinib (4-Methylbenzenesulfonate) exemplifies this trend, as it selectively inhibits cancer cell proliferation while sparing healthy tissues. Researchers and clinicians frequently search for "Lapatinib solubility enhancement" or "HER2 inhibitor alternatives," reflecting the compound's relevance in both academic and clinical settings. Studies highlight its synergistic effects with other agents like capecitabine, further expanding its utility in combination therapies.

The pharmaceutical industry prioritizes drug stability and formulation optimization, areas where Lapatinib (4-Methylbenzenesulfonate) excels. Its CAS no. 1187538-35-7 is often referenced in patents and regulatory filings, underscoring its commercial importance. Analytical techniques such as HPLC and X-ray diffraction are employed to validate its purity and crystalline structure, ensuring compliance with Good Manufacturing Practices (GMP). These quality control measures are critical for maintaining the compound's efficacy in clinical applications.

Emerging topics like "precision medicine" and "personalized oncology" have further amplified interest in Lapatinib (4-Methylbenzenesulfonate). Genetic profiling of tumors enables tailored treatment regimens, where this compound's specificity offers a strategic advantage. Additionally, its role in overcoming drug resistance—a major hurdle in cancer therapy—is under active investigation. Preclinical data suggest potential applications beyond breast cancer, including gastric and non-small cell lung cancers, though further trials are warranted.

From a regulatory perspective, Lapatinib (4-Methylbenzenesulfonate) is approved by agencies like the FDA and EMA, with stringent guidelines governing its production and distribution. Environmental and safety assessments confirm its low ecotoxicity, aligning with green chemistry principles. As the scientific community explores "next-generation kinase inhibitors," this compound remains a benchmark for efficacy and safety, inspiring derivatives with improved profiles.

In summary, Lapatinib (4-Methylbenzenesulfonate) (CAS 1187538-35-7) represents a paradigm shift in targeted cancer treatment. Its multifaceted applications, from monotherapy to combination regimens, coupled with ongoing research into broader indications, solidify its position in modern therapeutics. For researchers and practitioners, understanding its molecular interactions and clinical outcomes is essential to harnessing its full potential.